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Compound of Interest |

5-Bromo-4-chloro-2,3-
Compound Name:

dimethylpyridine
CAS No.: 103971-31-9
Cat. No.: B3204635

Get Quote

Abstract

This technical guide provides a detailed analysis of the spectroscopic data for 5-Bromo-4-
chloro-2,3-dimethylpyridine, a halogenated pyridine derivative of interest to researchers in
medicinal chemistry and materials science. Due to the limited availability of directly published
experimental spectra for this specific compound, this guide synthesizes predicted data,
principles from analogous structures, and standardized protocols to serve as a robust
reference for its characterization. We will delve into Nuclear Magnetic Resonance (NMR)
spectroscopy (*H and 13C), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. Each
section includes foundational theory, detailed experimental workflows for data acquisition, and
an in-depth interpretation of the expected spectral features. This document is designed to
empower researchers, scientists, and drug development professionals with the knowledge to
unambiguously identify and characterize this molecule.

Molecular Structure and Properties
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5-Bromo-4-chloro-2,3-dimethylpyridine is a polysubstituted aromatic heterocycle. Its
structure presents a unique combination of electron-donating (methyl) and electron-
withdrawing (halogen) groups, which gives rise to distinct and predictable spectroscopic
signatures.

e Molecular Formula: C7H7BrCIN

e Molecular Weight: 220.50 g/mol

e |IUPAC Name: 5-Bromo-4-chloro-2,3-dimethylpyridine

Caption: Molecular structure of 5-Bromo-4-chloro-2,3-dimethylpyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule. For 5-Bromo-4-chloro-2,3-dimethylpyridine, *H and 3C NMR will
provide direct evidence for the number and connectivity of all non-equivalent protons and
carbons.

Experimental Protocol: Acquiring *H and **C NMR
Spectra

This protocol describes a self-validating system for acquiring high-quality NMR data.
Objective: To obtain high-resolution *H and *3C NMR spectra for structural confirmation.
Materials:

e 5-Bromo-4-chloro-2,3-dimethylpyridine (10-20 mg)

o Deuterated chloroform (CDCIs) with 0.03% Tetramethylsilane (TMS)

e 5mm NMR tube

Instrumentation:

e 400 MHz (or higher) NMR Spectrometer
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Step-by-Step Methodology:

o Sample Preparation: Accurately weigh 15 mg of the analyte and dissolve it in approximately
0.7 mL of CDCls in a clean vial before transferring to the NMR tube. The use of a deuterated
solvent is critical to avoid large interfering solvent signals in the *H NMR spectrum.

 Instrument Calibration: Before analysis, ensure the spectrometer is properly shimmed using
the automated shimming routines to achieve optimal magnetic field homogeneity.

e 'H NMR Acquisition:

o

Pulse Sequence: Standard single-pulse sequence.

[¢]

Spectral Width: -2 to 12 ppm.

[¢]

Acquisition Time: ~3 seconds.

[e]

Relaxation Delay: 2 seconds.

o

Number of Scans: 16. This is typically sufficient for a sample of this concentration.

[¢]

Referencing: Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

e 13C NMR Acquisition:

[e]

Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).
o Spectral Width: 0 to 200 ppm.
o Acquisition Time: ~1.5 seconds.

o Relaxation Delay: 5 seconds (a longer delay is used to ensure quantitative relaxation of all
carbon nuclei, especially quaternary carbons).

o Number of Scans: 1024 or more, as the natural abundance of 13C is low (~1.1%).[1]

o Referencing: Calibrate the spectrum using the central peak of the CDCIs triplet at 77.16
ppm.[2]
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Predicted *H NMR Data and Interpretation

The *H NMR spectrum is expected to be relatively simple, showing signals for the two distinct
methyl groups and the lone aromatic proton.

Table 1: Predicted *H NMR Spectroscopic Data

Predicted
Chemical Shift  Multiplicity Integration Assignment Rationale

(6, ppm)

The proton at
C6 is adjacent
to the
electronegativ
e nitrogen
atom, causing
. a significant
~8.2-8.5 Singlet 1H H-6 .
downfield
shift. It
appears as a
singlet as
there are no
adjacent

protons.

This methyl
group is
deshielded by
~25-27 Singlet 3H C3-CHs the adjacent
pyridine ring and
halogen

substituents.

| ~2.4 - 2.6 | Singlet | 3H | C2-CHs | This methyl group is in an ortho position to the nitrogen,
which influences its chemical shift. |
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Causality in Interpretation: The chemical shifts of protons on a pyridine ring are highly
dependent on their position relative to the nitrogen atom and other substituents.[3] Protons in
the ortho (C2, C6) and para (C4) positions are typically more deshielded (further downfield)
than those in the meta (C3, C5) positions. The single proton at C6 is expected to be the most
downfield signal. The two methyl groups, being chemically non-equivalent, will produce two
distinct singlets.

Predicted **C NMR Data and Interpretation

The proton-decoupled 3C NMR spectrum will show seven distinct signals, one for each carbon
atom in the molecule.

Table 2: Predicted 13C NMR Spectroscopic Data
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Predicted Chemical Shift

Assignment Rationale
(3, ppm)

This carbon is adjacent to
the nitrogen atom,

~155 - 160 Cc2 S
resulting in a strong

downfield shift.

Similar to C2, this carbon is
~148 - 152 C6 deshielded by the adjacent

nitrogen.

The carbon bearing the
chlorine atom is significantly
deshielded due to the

~145 - 150 c4

halogen's electronegativity.

The position of this carbon,
adjacent to two other

~130 - 135 C3 ) )
substituted carbons, influences

its shift.

The ipso-carbon attached to
~115-120 C5 the bromine atom is shielded

by the "heavy atom effect".

Typical range for methyl
~20-25 C3-CHs carbons attached to an sp?
carbon.

| ~15 - 20 | C2-CHs | Typical range for methyl carbons attached to an sp2 carbon. |

Expert Insight: The prediction of 13C chemical shifts in substituted pyridines can be complex.

While general principles apply, accurate prediction often relies on comparing the molecule to
known compounds or using computational methods.[4][5][6] The carbons directly attached to
the nitrogen (C2, C6) and the halogens (C4, C5) will show the most significant shifts from the
parent pyridine values.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule
and its fragments, confirming the molecular weight and offering clues about its structure.

Experimental Protocol: Acquiring Electron lonization (EIl)
Mass Spectra

Objective: To determine the molecular weight and analyze the fragmentation pattern of the
analyte.

Instrumentation:
o Gas Chromatograph-Mass Spectrometer (GC-MS) with an EI source.
Step-by-Step Methodology:

o Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in a volatile
organic solvent like dichloromethane or ethyl acetate.

e GC Separation: Inject a small volume (1 pL) of the solution into the GC. The GC will
separate the analyte from any impurities before it enters the mass spectrometer.

o Column: A standard non-polar column (e.g., DB-5ms) is suitable.

o Temperature Program: Start at a low temperature (e.g., 100 °C), ramp to a high
temperature (e.g., 280 °C) to ensure elution.

o MS Data Acquisition:

o lonization Mode: Electron lonization (El) at 70 eV. This is a standard, high-energy method
that induces reproducible fragmentation.

o Mass Range: Scan from m/z 40 to 400.

o Data Analysis: Identify the molecular ion peak and major fragment ions.

Predicted Mass Spectrum and Interpretation
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The most telling feature in the mass spectrum of 5-Bromo-4-chloro-2,3-dimethylpyridine will
be the isotopic pattern of the molecular ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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